Cas no 62237-10-9 (1-Propanol, 3-[[3-(dimethylamino)propyl]methylamino]-)
62237-10-9 structure
Product Name:1-Propanol, 3-[[3-(dimethylamino)propyl]methylamino]-
CAS No:62237-10-9
MF:C9H22N2O
MW:174.283782482147
CID:453024
PubChem ID:12721791
Update Time:2025-04-19
1-Propanol, 3-[[3-(dimethylamino)propyl]methylamino]- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanol, 3-[[3-(dimethylamino)propyl]methylamino]-
- 3-[3-(dimethylamino)propyl-methylamino]propan-1-ol
- 3-{[3-(DIMETHYLAMINO)PROPYL](METHYL)AMINO}PROPAN-1-OL
- SCHEMBL2978725
- DTXSID60508072
- AKOS013012538
- 62237-10-9
- N,N,N'-trimethyl-N'-(3-hydroxypropyl)propane-1,3-diamine
- YNRLEYANFPVBJS-UHFFFAOYSA-N
-
- Inchi: 1S/C9H22N2O/c1-10(2)6-4-7-11(3)8-5-9-12/h12H,4-9H2,1-3H3
- InChI Key: YNRLEYANFPVBJS-UHFFFAOYSA-N
- SMILES: OCCCN(C)CCCN(C)C
Computed Properties
- Exact Mass: 174.17336
- Monoisotopic Mass: 174.173213330g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 7
- Complexity: 96.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 26.7Ų
Experimental Properties
- PSA: 26.71
1-Propanol, 3-[[3-(dimethylamino)propyl]methylamino]- Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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